Cas no 1125-06-0 (1,3,2-Dioxathiane,5-methyl-5-propyl-, 2-oxide)

• Product Name: 1,3,2-Dioxathiane,5-methyl-5-propyl-, 2-oxide
• CAS No: 1125-06-0
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 218005
• PubChem ID: 95638
• Update Time: 2025-04-19

1,3,2-Dioxathiane,5-methyl-5-propyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiane,5-methyl-5-propyl-, 2-oxide
• 5-methyl-5-propyl-1,3,2-dioxathiane 2-oxide
• 1,3-Propanediol, 2-methyl-2-propyl-, cyclic sulfite (ester)
• 2-Methyl-2-propyl-1,3-propanediol cyclic sulfite (ester)
• 2-Methyl-2-propyl-propan-1,3-diyl-sulfit
• 5-Methyl-5-n-propyl-1,3,2-dioxathian-S-oxid
• 5-methyl-5-propyl-[1,3,2]dioxathiane 2-oxide
• 5-Methyl-5-propyl-1,3-dioxa-2-thian-2-oxid
• AC1L3URX
• AC1Q6YX2
• BRN 1865455
• NSC25617
• NSC 25617
• NSC-25617
• 1,3,2-Dioxathiane, 5-methyl-5-propyl-, 2-oxide
• 1125-06-0
• DTXSID90150068

• Inchi： 1S/C7H14O3S/c1-3-4-7(2)5-9-11(8)10-6-7/h3-6H2,1-2H3
• InChI Key： QALYZHVQQCMANW-UHFFFAOYSA-N
• SMILES： S1(=O)OCC(C)(CO1)CCC

Computed Properties

• Exact Mass: 178.06642
• Monoisotopic Mass: 178.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 231°Cat760mmHg
• Flash Point: 93.5°C
• Refractive Index: 1.51
• PSA: 35.53
• LogP: 2.28400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes